Cas no 1026030-54-5 (5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid)

• Product Name: 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid
• CAS No: 1026030-54-5
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• CID: 4568517
• PubChem ID: 10848451
• Update Time: 2024-11-04

5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoic Acid
• 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoic acid

• Inchi： 1S/C8H6ClFO4S/c1-4-2-6(10)7(15(9,13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： XLUNNSWXXPCVFG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1C

Computed Properties

• Exact Mass: 251.965936g/mol
• Monoisotopic Mass: 251.965936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.65g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides